Cas no 2703774-28-9 (N-ethyl-3,4-dimethylaniline hydrochloride)

• Product Name: N-ethyl-3,4-dimethylaniline hydrochloride
• CAS No: 2703774-28-9
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD34551240
• CID: 5461762
• PubChem ID: 165946630
• Update Time: 2025-06-09

N-ethyl-3,4-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3,4-dimethylaniline hydrochloride
• Z5214919889
• Benzenamine, N-ethyl-3,4-dimethyl-, hydrochloride (1:1)

• MDL： MFCD34551240
• Inchi： 1S/C10H15N.ClH/c1-4-11-10-6-5-8(2)9(3)7-10;/h5-7,11H,4H2,1-3H3;1H
• InChI Key： HXHXJPFWJFJRQZ-UHFFFAOYSA-N
• SMILES： Cl.N(CC)C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Topological Polar Surface Area: 12

Additional information on N-ethyl-3,4-dimethylaniline hydrochloride

Introduction to N-ethyl-3,4-dimethylaniline hydrochloride (CAS No. 2703774-28-9)

N-ethyl-3,4-dimethylaniline hydrochloride, a compound with the chemical identifier CAS No. 2703774-28-9, is a derivative of aniline that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its hydrochloride salt form, exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug development and material science.

The molecular structure of N-ethyl-3,4-dimethylaniline hydrochloride consists of an ethyl group attached to a benzene ring substituted with two methyl groups at the 3 and 4 positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation in pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amine derivatives. N-ethyl-3,4-dimethylaniline hydrochloride has been investigated for its possible role in modulating various biological pathways. Research indicates that this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and metabolic diseases. The presence of methyl groups at the 3 and 4 positions influences the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity.

One of the most compelling aspects of N-ethyl-3,4-dimethylaniline hydrochloride is its versatility in chemical synthesis. The compound serves as a versatile intermediate in the preparation of more complex molecules, including pharmacophores that are integral to drug design. Its structural features allow for modifications at multiple sites, enabling chemists to fine-tune its properties for specific applications. This adaptability has made it a subject of interest in both academic and industrial research settings.

Recent studies have highlighted the compound's potential in the development of novel therapeutic agents. For instance, researchers have explored its interactions with enzymes and receptors involved in disease mechanisms. The ability of N-ethyl-3,4-dimethylaniline hydrochloride to bind to these targets with high affinity suggests its utility in creating drugs that can modulate physiological processes effectively. Additionally, its hydrochloride form improves bioavailability, which is a crucial factor in drug formulation.

The synthesis of N-ethyl-3,4-dimethylaniline hydrochloride involves well-established organic chemistry techniques, including alkylation and methylation reactions. These processes are optimized to ensure high yields and purity, which are essential for pharmaceutical-grade materials. The synthetic pathways also highlight the compound's compatibility with green chemistry principles, as they can be designed to minimize waste and hazardous byproducts.

In conclusion, N-ethyl-3,4-dimethylaniline hydrochloride (CAS No. 2703774-28-9) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in the advancement of medicinal chemistry.